2-ethoxy-6-{(E)-[(4-fluorophenyl)imino]methyl}phenol

• IUPAC Name: 2-ethoxy-6-[(4-fluorophenyl)iminomethyl]phenol
• InChI: InChI=1S/C15H14FNO2/c1-2-19-14-5-3-4-11(15(14)18)10-17-13-8-6-12(16)7-9-13/h3-10,18H,2H2,1H3
• InChI Key: QECVLUROCYZRCW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1O)C=NC2=CC=C(C=C2)F
• Molecular Formula: C15H14FNO2
• Molecular Weight: 259.27 g/mol
• CAS No.: 1353717-74-4

Description

2-ethoxy-6-{(E)-[(4-fluorophenyl)imino]methyl}phenol is a chemical compound with the molecular formula C15H14FNO2 and a molecular weight of 259.28 g/mol

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-ethoxy-6-{(E)-[(4-fluorophenyl)imino]methyl}phenol typically involves the condensation of 2-ethoxy-6-hydroxybenzaldehyde with 4-fluoroaniline under acidic or basic conditions. The reaction is carried out in a suitable solvent, such as ethanol or methanol, at a controlled temperature to ensure the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving additional purification steps such as recrystallization or chromatography to obtain the final product .

Chemical Reactions Analysis

Types of Reactions

2-ethoxy-6-{(E)-[(4-fluorophenyl)imino]methyl}phenol can undergo various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The imine group can be reduced to form amines.

Substitution: The ethoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of quinones.

Reduction: Formation of amines.

Substitution: Formation of various substituted phenols.

Scientific Research Applications

2-ethoxy-6-{(E)-[(4-fluorophenyl)imino]methyl}phenol has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antifungal and antibacterial properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of fungal infections.

Mechanism of Action

The mechanism of action of 2-ethoxy-6-{(E)-[(4-fluorophenyl)imino]methyl}phenol involves its interaction with specific molecular targets. The compound may inhibit the growth of fungi and bacteria by interfering with their cell wall synthesis or metabolic pathways. The exact molecular targets and pathways involved are still under investigation .

Comparison with Similar Compounds

Similar Compounds

• 4-[(4-fluorophenyl)imino]methylphenol
• 2-ethoxy-6-{(E)-[(4-fluoro-2-methylphenyl)imino]methyl}phenol
• 4-fluorophenol
• 2-phenylphenol

Uniqueness

2-ethoxy-6-{(E)-[(4-fluorophenyl)imino]methyl}phenol is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its ethoxy and imine groups, along with the fluorophenyl moiety, make it a versatile compound for various applications .